Cas no 1493814-32-6 (4,4-Diethyl-4,5-dihydro-1,3-oxazol-2-amine)

• Product Name: 4,4-Diethyl-4,5-dihydro-1,3-oxazol-2-amine
• CAS No: 1493814-32-6
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• CID: 5712574
• PubChem ID: 65585093
• Update Time: 2025-10-29

4,4-Diethyl-4,5-dihydro-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• CS-0284577
• 4,4-diethyl-4,5-dihydro-1,3-oxazol-2-amine
• 1493814-32-6
• 4,4-Diethyl-4,5-dihydrooxazol-2-amine
• EN300-1248874
• AKOS014923651
• 2-Oxazolamine, 4,4-diethyl-4,5-dihydro-
• 4,4-Diethyl-4,5-dihydro-1,3-oxazol-2-amine

• Inchi： 1S/C7H14N2O/c1-3-7(4-2)5-10-6(8)9-7/h3-5H2,1-2H3,(H2,8,9)
• InChI Key： PKTDSWFWOCSTDV-UHFFFAOYSA-N
• SMILES： O1C(N)=NC(C1)(CC)CC

Computed Properties

• Exact Mass: 142.110613074g/mol
• Monoisotopic Mass: 142.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 198.9±23.0 °C(Predicted)
• pka: 8.84±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Oxazolines

Additional information on 4,4-Diethyl-4,5-dihydro-1,3-oxazol-2-amine

4,4-Diethyl-4,5-dihydro-1,3-oxazol-2-amine: A Comprehensive Overview

The compound 4,4-Diethyl-4,5-dihydro-1,3-oxazol-2-amine (CAS No. 1493814-32-6) is a heterocyclic amine with a unique structure that has garnered attention in various fields of chemistry and material science. This compound belongs to the class of oxazoles, which are five-membered rings consisting of two oxygen atoms and three nitrogen atoms. The presence of the diethyl substituents at the 4-position of the oxazole ring introduces steric effects and electronic modifications that can significantly influence its reactivity and applications.

Recent studies have highlighted the potential of 4,4-Diethyl-4,5-dihydro-1,3-oxazol-2-amine in drug discovery and development. Researchers have explored its role as a precursor in synthesizing bioactive molecules with potential therapeutic applications. For instance, its ability to act as a building block for constructing complex heterocycles has been leveraged in the development of novel antibiotics and anticancer agents. The compound's versatility in undergoing various organic transformations makes it an invaluable tool in medicinal chemistry.

In the realm of materials science, 4,4-Diethyl-4,5-dihydro-1,3-oxazol-2-amine has shown promise as a component in advanced materials such as polymers and ceramics. Its unique electronic properties enable it to serve as a precursor for materials with enhanced mechanical strength and thermal stability. Recent advancements in additive manufacturing have incorporated this compound into 3D-printable materials, paving the way for its use in aerospace and automotive industries.

The synthesis of 4,4-Diethyl-4,5-dihydro-1,3-oxazol-2-amine involves a multi-step process that typically begins with the preparation of intermediate oxazole derivatives. The introduction of diethyl groups at the 4-position is achieved through nucleophilic substitution or alkylation reactions. These steps require precise control over reaction conditions to ensure high yields and purity. The compound's stability under various reaction conditions has been extensively studied, making it a reliable reagent in organic synthesis.

From an environmental perspective, 4,4-Diethyl-4,5-dihydro-1,3-oxazol-2-amines biodegradability and toxicity profiles have been assessed to ensure its safe handling and disposal. Recent eco-toxicological studies indicate that this compound exhibits low toxicity towards aquatic organisms when properly managed. This information is crucial for its industrial applications and regulatory compliance.

In conclusion, 4,4-Diethyl-4,5-dihydro-1,3-Oxazolium Amine stands out as a versatile compound with diverse applications across multiple disciplines. Its role as a key intermediate in drug development and materials science underscores its importance in modern chemical research. As new applications continue to emerge, this compound will undoubtedly remain at the forefront of scientific innovation.